![molecular formula C17H16N2S B2804864 (Z)-2-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-phenylacrylonitrile CAS No. 306735-83-1](/img/structure/B2804864.png)
(Z)-2-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-phenylacrylonitrile
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(Z)-2-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-phenylacrylonitrile, also known as MTB-TPhA, is a compound that has gained significant attention in scientific research due to its potential applications in the field of medicine. This compound is a member of the benzo[d]thiazole family and has a unique chemical structure that makes it a promising candidate for various applications.
Scientific Research Applications
Antileukemic Agents
A study highlighted the synthesis of a series of compounds with a core structure similar to "(Z)-2-(6-methyl-4,5,6,7-tetrahydrobenzo[d]thiazol-2-yl)-3-phenylacrylonitrile", which were evaluated for their antileukemic activity. These compounds were found to exhibit potent inhibitory effects on the proliferation of leukemia cells. The position, number, and bulkiness of substituents on the phenyl ring played a key role in this activity, especially with meta and para substitutions showing significant effects (Prasanna et al., 2010).
Antimicrobial Applications
Another study focused on the synthesis of azodispersed dyes derived from a similar compound, which were applied to polyester as disperse dyes. These compounds demonstrated antimicrobial properties, indicating potential applications in the development of antimicrobial coatings or treatments for textiles (Khalil et al., 2010).
Material Science and Coordination Polymers
In material science, a compound with a closely related structure was synthesized and its crystal structure analyzed, highlighting its potential in the design of organic materials with specific optical or electronic properties. The compound exhibited organized layers in its crystal structure, suggesting applications in nanotechnology and material engineering (Belhouchet et al., 2012).
Antioxidant and Anti-inflammatory Properties
Compounds with a similar molecular framework were also investigated for their xanthine oxidase inhibitory and anti-inflammatory activities. These compounds showed potential as therapeutic agents in the management of conditions associated with oxidative stress and inflammation (Smelcerovic et al., 2015).
Potential Anti-Covid-19 Activity
A recent study synthesized derivatives from a similar compound for targeting the SARS-CoV-2 main protease, showcasing potential applications in the development of treatments for COVID-19. These compounds were designed to mimic the transition state of RNA 2’-O-methylation, indicating a novel approach in antiviral drug development (Mohareb & Abdo, 2021).
properties
IUPAC Name |
(Z)-2-(6-methyl-4,5,6,7-tetrahydro-1,3-benzothiazol-2-yl)-3-phenylprop-2-enenitrile |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N2S/c1-12-7-8-15-16(9-12)20-17(19-15)14(11-18)10-13-5-3-2-4-6-13/h2-6,10,12H,7-9H2,1H3/b14-10- |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QUJOUODEMJMBCM-UVTDQMKNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CCC2=C(C1)SC(=N2)C(=CC3=CC=CC=C3)C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1CCC2=C(C1)SC(=N2)/C(=C\C3=CC=CC=C3)/C#N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
280.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.